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A Comparative Guide to Tin Iodide-Based
Perovskite Solar Cell Architectures
The quest for efficient and stable lead-free perovskite solar cells has positioned tin iodide-

based materials as a promising alternative to their lead-containing counterparts.[1][2][3] The

lower toxicity of tin, combined with the favorable optoelectronic properties of tin-based

perovskites, makes them a compelling area of research for next-generation photovoltaics.[1][2]

[4] This guide provides a comparative analysis of different tin iodide-based solar cell

architectures, summarizing their performance metrics and outlining the experimental protocols

for their fabrication and characterization.

Performance Benchmarking
The efficiency and stability of tin iodide-based solar cells are critically dependent on the

chemical composition of the perovskite layer and the overall device architecture.[5]

Researchers have explored various cations, including methylammonium (MA), formamidinium

(FA), and cesium (Cs), as well as mixed-cation and mixed-halide approaches to enhance

performance.[1][6] The table below summarizes the key performance parameters of several

prominent tin iodide-based solar cell architectures.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15928397#bc-rfq
https://en.wikipedia.org/wiki/Tin-based_perovskite_solar_cell
https://www.mdpi.com/1996-1073/13/19/5092
https://www.researchgate.net/publication/344416820_Progress_towards_High-Efficiency_and_Stable_Tin-Based_Perovskite_Solar_Cells
https://en.wikipedia.org/wiki/Tin-based_perovskite_solar_cell
https://www.mdpi.com/1996-1073/13/19/5092
https://www.researchgate.net/publication/342647588_Development_of_tin-based_perovskite_materials_for_solar_cell_applications_A_minireview
https://www.researchgate.net/publication/305382906_Improved_oxidation_stability_of_tin_iodide_cubic_perovskite_treated_by_5-ammonium_valeric_acid_iodide
https://en.wikipedia.org/wiki/Tin-based_perovskite_solar_cell
https://www.mdpi.com/2079-4991/13/3/585
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perovskit
e
Composit
ion

Architect
ure

Power
Conversi
on
Efficiency
(PCE) (%)

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm2)

Fill
Factor
(FF) (%)

Ref.

CH3NH3S

nI3

(MASnI3)

n-i-p ~6.4 ~0.88
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specified

Not

specified
[2]

CH(NH2)2

SnI3

(FASnI3)

p-i-n

(inverted)
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[2]

CsSnI3
Not

specified
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(quantum

dots)
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specified

Not

specified
[1]

(FA)0.75(M

A)0.25SnI3

Not

specified
8.12 0.61 21.2 62.7 [6]

(FASnI3)0.

6(MAPbI3)

0.4

p-i-n

(inverted)
15.08 0.795 26.86 70.6 [7]

PEA0.15F

A0.85SnI3
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[1]

(Cs,FA,PE

A)Sn(I,Br)3
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16.65
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[1]

Experimental Protocols
The fabrication and characterization of tin iodide-based solar cells require meticulous control

over the processing conditions to mitigate the rapid crystallization of tin perovskites and the

oxidation of Sn2+ to Sn4+, which are major challenges affecting device performance and

stability.[1][8][9]
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Fabrication of FASnI3-based Solar Cells (p-i-n
architecture)
This protocol is a representative example for fabricating an inverted (p-i-n) tin iodide perovskite

solar cell.

Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath. The

substrates are then treated with UV-ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS is spin-coated onto the

cleaned ITO substrates and annealed at 150°C for 10 minutes.

Perovskite Layer Deposition:

A precursor solution of formamidinium iodide (FAI) and tin(II) iodide (SnI2) in a mixed

solvent of dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) is prepared.

Additives like SnF2 or pyrazine can be included to improve film quality and reduce Sn4+

content.[10]

The perovskite precursor solution is spin-coated onto the HTL in a nitrogen-filled glovebox.

During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is dripped onto the

substrate to induce uniform crystallization.

The film is then annealed at a specific temperature (e.g., 100°C) for a defined duration.

Electron Transport Layer (ETL) Deposition: A layer of C60 is thermally evaporated onto the

perovskite film.

Buffer Layer and Electrode Deposition: A buffer layer of bathocuproine (BCP) is thermally

evaporated, followed by the thermal evaporation of a metal electrode (e.g., silver or gold).

Characterization Techniques
Solar Cell Performance Measurement: The current density-voltage (J-V) characteristics are

measured under simulated AM1.5G solar illumination (100 mW/cm2) using a solar simulator.
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Key parameters (PCE, Voc, Jsc, FF) are extracted from the J-V curves.

Structural and Morphological Analysis: X-ray diffraction (XRD) is used to determine the

crystal structure and phase purity of the perovskite films. Scanning electron microscopy

(SEM) is employed to visualize the surface morphology and grain size.

Optical Properties: UV-Vis spectroscopy is used to measure the absorption spectrum and

determine the bandgap of the perovskite film.

Stability Testing: The long-term stability of unencapsulated or encapsulated devices is

evaluated by monitoring their performance over time under controlled environmental

conditions (e.g., ambient air with specific humidity or in a nitrogen atmosphere).

Comparative Analysis of Architectures
The choice of architecture and material composition significantly impacts the performance and

stability of tin iodide-based solar cells.
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Tin Iodide Perovskite Solar Cell Architectures

Key Performance Metrics
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Caption: Comparison of different tin iodide-based perovskite solar cell architectures and their

key performance metrics.

MASnI3-based cells were among the first tin-based perovskite solar cells to be reported,

demonstrating the potential of this material system.[2] However, they often suffer from poor
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stability due to the volatile nature of the methylammonium cation and the ease of Sn2+

oxidation.[5]

FASnI3-based cells generally exhibit better thermal stability and a more suitable bandgap for

single-junction solar cells compared to their MASnI3 counterparts.[1][11] The larger

formamidinium cation can better stabilize the perovskite crystal structure.

Mixed-cation and mixed-halide perovskites have shown the most promising results to date,

achieving the highest efficiencies and improved stability.[1] The incorporation of multiple

cations (e.g., FA, MA, Cs) and halides (e.g., I, Br) can help to tune the bandgap, improve

crystal quality, and passivate defects, thereby enhancing both performance and longevity.[6]

[12]

In conclusion, while significant progress has been made in the field of tin iodide-based

perovskite solar cells, further research is needed to address the challenges of stability and to

bridge the efficiency gap with lead-based perovskites. The development of novel material

compositions, improved fabrication techniques, and effective encapsulation strategies will be

crucial for the future commercialization of this environmentally friendly photovoltaic technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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